N-(1-(1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)thiophene-2-carboxamide

• IUPAC Name: N-[1-[1-(4-chlorophenyl)triazole-4-carbonyl]piperidin-4-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H18ClN5O2S/c20-13-3-5-15(6-4-13)25-12-16(22-23-25)19(27)24-9-7-14(8-10-24)21-18(26)17-2-1-11-28-17/h1-6,11-12,14H,7-10H2,(H,21,26)
• InChI Key: ODDOHZUZUFUIPS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CS2)C(=O)C3=CN(N=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H18ClN5O2S
• Molecular Weight: 415.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,3-triazole, a piperidine, and a thiophene. These groups are common in many pharmaceuticals and other biologically active compounds.

Scientific Research Applications

Triazole Derivatives and Pharmacological Properties

Triazole derivatives, which share a core structural similarity with the specified compound, have been widely studied for their valuable pharmacological properties. A notable investigation into triazole compounds reveals their potential anti-convulsive activity, suggesting utility in treating conditions such as epilepsy, tension, and agitation. This highlights the broader application of triazole derivatives in neurological disorders, providing a basis for further exploration of our compound's potential in similar therapeutic areas (Shelton, 1981).

Antioxidant and Antiradical Activities

Another research avenue for triazole derivatives, including those structurally related to the specified compound, is their antioxidant and antiradical activities. Studies have synthesized and characterized new triazole compounds, demonstrating their efficacy in screening for antioxidant properties. Such findings suggest that these compounds, by extension, could be explored for their antioxidant potential, which is crucial for combating oxidative stress-related diseases (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).

Novel Transformations and Synthetic Applications

The versatility of triazole compounds extends into synthetic chemistry, where novel transformations of amino and carbonyl/nitrile groups within thiophene derivatives have paved the way for the creation of new chemical entities. Such studies not only underscore the synthetic utility of triazole and thiophene derivatives but also hint at the potential for generating diverse molecules with varied biological activities, including the compound (Pokhodylo, Shyyka, Savka, & Obushak, 2010).